Cas no 1159511-84-8 (7-Bromo-1,3-dimethyl-1H-indazole)

7-Bromo-1,3-dimethyl-1H-indazole is a brominated indazole derivative with a molecular formula of C9H9BrN2. This heterocyclic compound features a bromine substituent at the 7-position and methyl groups at the 1- and 3-positions, enhancing its reactivity and utility in organic synthesis. Its well-defined structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of biologically active molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its high purity and consistent quality ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations, making it a preferred choice for medicinal chemistry and material science applications.

7-Bromo-1,3-dimethyl-1H-indazole structure

1159511-84-8 structure

Product Name:7-Bromo-1,3-dimethyl-1H-indazole

CAS No:1159511-84-8

MF:C₉H₉BrN₂

MW:225.085160970688

MDL:MFCD12028629

CID:2094002

PubChem ID:44119462

Update Time:2025-06-07

7-Bromo-1,3-dimethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-1,3-dimethyl-1H-indazole
- 7-bromo-1,3-dimethylindazole
- 7-Bromo-1,3-dimethyl-indazole
- 1h-indazole,7-bromo-1,3-dimethyl-
- OR40133
- PB15045
- 1H-Indazole, 7-bromo-1,3-dimethyl-
- FCH1409531
- AK170686
- AX8270296
- ST1100706
- SY097667
- AS-33660
- DB-399880
- SCHEMBL13106346
- DTXSID701301096
- AKOS023399845
- CS-0050105
- 1159511-84-8
- MFCD12028629
- MDL： MFCD12028629
- Inchi： 1S/C9H9BrN2/c1-6-7-4-3-5-8(10)9(7)12(2)11-6/h3-5H,1-2H3
- InChI Key： ITJITARZCHQKQK-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2C(C)=NN(C)C=21

Computed Properties

Exact Mass: 223.99491g/mol
Monoisotopic Mass: 223.99491g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.8
XLogP3: 2.7

7-Bromo-1,3-dimethyl-1H-indazole Pricemore >>

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